Cas no 2137608-23-0 (N-(3-ethylpiperidin-3-yl)methanesulfonamide)

• Product Name: N-(3-ethylpiperidin-3-yl)methanesulfonamide
• CAS No: 2137608-23-0
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 5949070
• PubChem ID: 165872214
• Update Time: 2025-05-19

N-(3-ethylpiperidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-765118
• N-(3-ethylpiperidin-3-yl)methanesulfonamide
• 2137608-23-0

• Inchi： 1S/C8H18N2O2S/c1-3-8(10-13(2,11)12)5-4-6-9-7-8/h9-10H,3-7H2,1-2H3
• InChI Key： VKFRHTHZCJXSEW-UHFFFAOYSA-N
• SMILES： S(C)(NC1(CC)CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 206.10889899g/mol
• Monoisotopic Mass: 206.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.6Ų

Additional information on N-(3-ethylpiperidin-3-yl)methanesulfonamide

N-(3-Ethylpiperidin-3-yl)Methanesulfonamide: A Comprehensive Overview

N-(3-Ethylpiperidin-3-yl)methanesulfonamide, identified by the CAS number 2137608-23-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of methanesulfonamide, a class of compounds known for their versatile applications in drug design and synthesis. The molecule features a piperidine ring substituted with an ethyl group at the 3-position, which contributes to its unique chemical properties and potential biological activities.

The methanesulfonamide group is a common motif in medicinal chemistry due to its ability to act as a bioisostere for carboxylic acids, offering improved pharmacokinetic profiles. In this compound, the methanesulfonamide group is attached to a piperidine ring, which is a six-membered saturated heterocycle containing one nitrogen atom. The piperidine ring is further substituted with an ethyl group at the 3-position, creating a steric environment that may influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of N-(3-ethylpiperidin-3-yl)methanesulfonamide as a lead compound in the development of novel therapeutic agents. For instance, research has demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory drug discovery. Additionally, its structural features make it a promising candidate for further optimization through medicinal chemistry techniques such as bioisosteric replacement or fragment-based design.

The synthesis of N-(3-ethylpiperidin-3-yl)methanesulfonamide involves a multi-step process that typically begins with the preparation of the piperidine derivative. One common approach involves the alkylation of piperidine with an appropriate alkylating agent to introduce the ethyl group at the 3-position. Subsequent steps may include sulfonation and amidation to introduce the methanesulfonamide group. The exact synthetic pathway may vary depending on the starting materials and desired stereochemistry.

From an analytical standpoint, N-(3-ethylpiperidin-3-yl)methanesulfonamide can be characterized using a variety of techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining the compound's structure and purity. High-resolution mass spectrometry (HRMS) provides precise molecular weight information, while infrared (IR) spectroscopy can confirm the presence of functional groups such as the sulfonamide moiety.

In terms of biological evaluation, this compound has been tested in vitro against various enzyme targets, including kinases and proteases. While initial results are encouraging, further studies are needed to fully understand its pharmacokinetic profile, toxicity, and efficacy in vivo. Collaborative efforts between academic researchers and pharmaceutical companies are currently underway to explore its potential as a lead compound in drug development pipelines.

Another area of interest surrounding N-(3-ethylpiperidin-3-yl)methanesulfonamide is its role as a building block in more complex molecular architectures. Its modular structure allows for easy modification at both the piperidine and sulfonamide positions, enabling chemists to explore diverse chemical spaces. For example, substitution at the sulfonamide nitrogen with different alkyl or aryl groups could yield analogs with enhanced bioavailability or target specificity.

Looking ahead, advancements in computational chemistry are expected to play a pivotal role in optimizing this compound for therapeutic applications. Techniques such as molecular docking and machine learning-based predictive modeling can help identify key structural features that enhance binding affinity or selectivity for specific targets. Furthermore, green chemistry approaches may be employed to develop more sustainable synthetic routes for this compound.

In conclusion, N-(3-Ethylpiperidin-3-yl)methanesulfonamide represents an intriguing molecule with potential applications in drug discovery and chemical synthesis. Its unique combination of structural features and functional groups makes it a valuable tool for researchers exploring novel therapeutic strategies. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.